Cas no 101295-91-4 ([Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI))

• Product Name: [Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI)
• CAS No: 101295-91-4
• MF: C₂₄H₅₄I₂N₂O₂S
• MW: 688.571711063385
• CID: 193280
• PubChem ID: 58245
• Update Time: 2025-04-19

[Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI) Chemical and Physical Properties

Names and Identifiers

• [Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI)
• triethyl-[6-[6-(triethylazaniumyl)hexylsulfonyl]hexyl]azanium,diiodide
• 6,6'-sulfonylbis(n,n,n-triethylhexan-1-aminium) diiodide
• 7-Dioxathiatridecylenebis(triethylammonium iodide)
• AC1L1OLH
• AC1Q1TAS
• AMMONIUM, SULFONYLBIS(HEXAMETHYLENE)BIS(TRIETHYL-, DIIODIDE
• Dihexone
• LS-19003
• Sulfonylbis(hexamethylene)bis(triethylammonium iodide)
• DTXSID90906042
• 101295-91-4

• Inchi： 1S/C24H54N2O2S.2HI/c1-7-25(8-2,9-3)21-17-13-15-19-23-29(27,28)24-20-16-14-18-22-26(10-4,11-5)12-6;;/h7-24H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： MLCRLIRCCZKDQM-UHFFFAOYSA-L
• SMILES： [I-].[I-].S(CCCCCC[N+](CC)(CC)CC)(CCCCCC[N+](CC)(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 633.7761
• Monoisotopic Mass: 688.199536
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 20
• Complexity: 423
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 34.14
• LogP: 0.36380